Cas no 59782-35-3 (2-thiophenecarboxylic acid, 5-tridecyl-)

• Product Name: 2-thiophenecarboxylic acid, 5-tridecyl-
• CAS No: 59782-35-3
• MF: C₁₈H₃₀O₂S
• MW: 310.494604587555
• CID: 1616945
• Update Time: 2024-08-29

2-thiophenecarboxylic acid, 5-tridecyl- Chemical and Physical Properties

Names and Identifiers

• 2-thiophenecarboxylic acid, 5-tridecyl-
• 5-Tridecylthiophene-2-carboxylic acid
• LogP

• Inchi： 1S/C18H30O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-14-15-17(21-16)18(19)20/h14-15H,2-13H2,1H3,(H,19,20)
• InChI Key： RZPVFVREUAHBOQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(CCCCCCCCCCCCC)=CC=1

Computed Properties

• Exact Mass: 310.1968

Experimental Properties

• Density: 1.015
• Melting Point: 91-92 °C(Solv: acetone (67-64-1); hexane (110-54-3))
• Boiling Point: 434.856°C at 760 mmHg
• Flash Point: 216.793°C
• Refractive Index: 1.514
• PSA: 37.3
• pka: 3.71±0.10(Predicted)